Cas no 478169-71-0 (1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER)

• Product Name: 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER
• CAS No: 478169-71-0
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 3180264
• PubChem ID: 22610095
• Update Time: 2025-07-02

1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER
• 478169-71-0
• MFCD22555757
• DUA16971
• methyl3-methyl-1,2-benzoxazole-6-carboxylate
• methyl 3-methyl-1,2-benzisoxazole-6-carboxylate
• EN300-7537706
• methyl 3-methyl-1,2-benzoxazole-6-carboxylate
• Methyl 3-methylbenzo[d]isoxazole-6-carboxylate
• Methyl 3-Methylbenzisoxazole-6-carboxylate
• SY298830
• SCHEMBL5917980
• VEOUYCMGDQTISB-UHFFFAOYSA-N
• DB-117335

• Inchi： 1S/C10H9NO3/c1-6-8-4-3-7(10(12)13-2)5-9(8)14-11-6/h3-5H,1-2H3
• InChI Key： VEOUYCMGDQTISB-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2C(C)=N1

Computed Properties

• Exact Mass: 191.058
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER

Comprehensive Overview of 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (CAS No. 478169-71-0)

The compound 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (CAS No. 478169-71-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a benzisoxazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and sustainable crop protection solutions.

One of the key features of 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER is its ester functional group, which enhances its reactivity and solubility in organic solvents. This property is particularly advantageous in medicinal chemistry, where ester derivatives are often used to improve drug delivery and bioavailability. The presence of the 3-methyl substituent further modulates the compound's steric and electronic properties, making it a versatile building block for structure-activity relationship (SAR) studies.

In recent years, the demand for benzisoxazole derivatives has surged, driven by their applications in central nervous system (CNS) drug development. Compounds like 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER are being explored for their potential to target neurological disorders, a topic of high interest in both academic and industrial research. Searches for "CNS drug intermediates" and "benzisoxazole synthesis" have grown significantly, reflecting the compound's relevance in cutting-edge pharmaceutical innovation.

From a synthetic chemistry perspective, the preparation of 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER involves multi-step organic transformations, including cyclization and esterification reactions. Optimizing these processes is critical for achieving high yields and purity, which are essential for scaling up production. Researchers frequently search for "efficient synthesis of methyl esters" and "benzisoxazole ring formation," highlighting the technical challenges and opportunities associated with this compound.

Environmental and regulatory considerations also play a role in the compound's applications. As industries move toward greener chemistry practices, the development of eco-friendly synthetic routes for 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER is gaining attention. Topics such as "sustainable pharmaceutical intermediates" and "green synthesis of heterocycles" are frequently discussed in scientific forums, aligning with global trends toward reducing the environmental footprint of chemical manufacturing.

In summary, 1,2-BENZISOXAZOLE-6-CARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (CAS No. 478169-71-0) represents a promising compound with diverse applications in drug discovery and agrochemical development. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in areas addressing unmet medical needs and sustainable chemistry. As interest in benzisoxazole-based compounds continues to grow, this compound is poised to remain a focal point in scientific and industrial advancements.